Cas no 316166-47-9 (Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate)

• Product Name: Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• CAS No: 316166-47-9
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD14698007
• CID: 1447931
• PubChem ID: 2764225
• Update Time: 2025-10-19

Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• AC1L4VLJ
• 5-chloro-6-hydroxy-nicotinic acid methyl ester
• AR-1G7805
• 5-Chlor-6-hydroxy-nicotinsaeure-methylester
• AC1Q3OU0
• CTK4C7865
• methyl 5-chloro-6-hydroxynicotinate
• 5-Chlor-6-fluor-acenaphthen
• Acenaphthene,5-chloro-6-fluoro- (6CI,8CI)
• Acenaphthene, 5-chloro-6-fluoro-
• AG-J-34144
• 5-Chloro-6-fluoroacenaphthene
• 5-chloro-6-fluoro-acenaphthene
• 5-Chloro-6-fluoroacenaphthene;5-Chlor-6-hydroxy-nicotinsaeure-methylester;5-Chlor-6-fluor-acenaphthen;methyl 5-chloro-6-hydroxynicotinate;Acenaphthene,5-chloro-6-fluoro;5-chloro-6-hydroxy-nicotinic acid methyl ester;
• SB53001
• 7E-353S
• AT11135
• MFCD03844853
• G10091
• 5-Chloro-6-hydroxynicotinic acid methyl ester
• 316166-47-9
• SCHEMBL198706
• AKOS005070952
• TQP1686
• methyl 3-chloro-2-hydroxypyridine-5-carboxylate
• DB-139691
• methyl 5-chloro-6-oxo-1,6-dihydropyridine-3-carboxylate
• 5-Chloro-1,6-dihydro-6-oxo-3-pyridinecarboxylic acid methyl ester
• methyl 5-chloro-6-oxo-1H-pyridine-3-carboxylate
• AS-8530
• CS-0143681
• 5-Chloro-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Methyl ester
• 5-Chloro-6-oxo-1,6-dihydropyridine-3-carboxylic acid methyl ester
• NVEWDXZTSKXQJB-UHFFFAOYSA-N

• MDL： MFCD14698007
• Inchi： 1S/C7H6ClNO3/c1-12-7(11)4-2-5(8)6(10)9-3-4/h2-3H,1H3,(H,9,10)
• InChI Key： NVEWDXZTSKXQJB-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.22720

Additional information on Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate

Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate (CAS No. 316166-47-9): A Comprehensive Overview

Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate, identified by its CAS number 316166-47-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. Its unique structural features make it a valuable intermediate in the development of drugs targeting a range of therapeutic areas.

The molecular structure of Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate consists of a pyridine ring substituted with a chloro group at the 5-position and a carboxylate group at the 3-position. The presence of these functional groups enhances its reactivity, making it a crucial building block in organic synthesis. The compound's oxo group at the 6-position further contributes to its chemical diversity, enabling various transformations that are essential for drug development.

In recent years, there has been a growing interest in the use of heterocyclic compounds like Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate in medicinal chemistry. These compounds have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The pyridine core is particularly well-suited for medicinal applications due to its ability to interact with biological targets such as enzymes and receptors.

One of the most notable applications of Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate is in the synthesis of antiviral agents. Recent studies have demonstrated its utility in the development of compounds that inhibit viral replication by targeting key enzymes involved in viral metabolism. For instance, derivatives of this compound have been investigated for their potential to interfere with the replication cycle of RNA viruses, offering a new avenue for antiviral therapy.

The compound's role in anticancer research is also noteworthy. Researchers have explored its derivatives as inhibitors of kinases and other enzymes that are overexpressed in cancer cells. The chloro and carboxylate groups provide sites for further functionalization, allowing chemists to design molecules with enhanced selectivity and potency against cancer cell lines. Preliminary studies suggest that certain derivatives exhibit significant cytotoxic effects while maintaining low toxicity towards normal cells.

Another area where Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate has shown promise is in the treatment of neurological disorders. The pyridine ring's ability to cross the blood-brain barrier makes it an attractive scaffold for developing central nervous system (CNS) drugs. Researchers have synthesized analogs of this compound that exhibit neuroprotective properties, potentially useful in conditions such as Alzheimer's disease and Parkinson's disease. These studies highlight the compound's potential as a lead molecule for further drug discovery efforts.

The synthesis of Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate involves multi-step organic reactions that highlight its synthetic versatility. Key steps include condensation reactions to form the pyridine ring, followed by chlorination and esterification to introduce the chloro and carboxylate groups, respectively. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

The safety profile of Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate is another critical aspect that has been extensively studied. While preliminary toxicology studies indicate that it is generally well-tolerated at moderate doses, further research is needed to fully understand its long-term effects. As with any chemical used in pharmaceutical research, careful handling and adherence to safety protocols are essential to ensure both researcher safety and accurate experimental results.

In conclusion, Methyl 5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylate (CAS No. 316166-47-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in modern drug discovery efforts.